Cas no 61322-05-2 (2(1H)-Pyrimidinone, 1-ethyltetrahydro-3-[2-(methylamino)ethyl]-)

• Product name: 2(1H)-Pyrimidinone, 1-ethyltetrahydro-3-[2-(methylamino)ethyl]-
• CAS No: 61322-05-2
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 484141
• PubChem ID: 12316904

2(1H)-Pyrimidinone, 1-ethyltetrahydro-3-[2-(methylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 1-ethyltetrahydro-3-[2-(methylamino)ethyl]-
• 1-ethyl-3-[2-(methylamino)ethyl]-1,3-diazinan-2-one
• DTXSID60487772
• 61322-05-2

• Inchi： InChI=1S/C9H19N3O/c1-3-11-6-4-7-12(9(11)13)8-5-10-2/h10H,3-8H2,1-2H3
• InChI Key： ITSLHBXVYFLMQK-UHFFFAOYSA-N
• SMILES： CCN1CCCN(C1=O)CCNC

Computed Properties

• Exact Mass: 185.15297
• Monoisotopic Mass: 185.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6Ų
• XLogP3: -0.2

Experimental Properties

• PSA: 35.58